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Compound of Interest

Compound Name: Pyranol

CAS No.: 52673-62-8

Cat. No.: B16369004

Get Quote

This document provides essential safety and logistical information for the proper disposal of

Pyranol, an insulating liquid containing polychlorinated biphenyls (PCBs). Adherence to these

procedures is critical for ensuring the safety of laboratory personnel and protecting the

environment. Pyranol waste is regulated under the Toxic Substances Control Act (TSCA), and

disposal must comply with the requirements set forth by the U.S. Environmental Protection

Agency (EPA).

Immediate Safety and Spill Response
Caution: Pyranol contains PCBs, which are persistent environmental pollutants and pose

health risks. Avoid direct contact, inhalation, and environmental release.

In the event of a spill or leak, immediate containment is the top priority to prevent the spread of

contamination and entry into waterways.[1]

Spill Response Protocol:

Notification: Immediately report any spill or leak to the appropriate federal and state

agencies.[2]
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Personal Protective Equipment (PPE): Before handling Pyranol or contaminated materials,

all personnel must wear appropriate PPE, including:

Gloves: Chemically resistant gloves (e.g., neoprene, polyethylene, viton).[2] Avoid using

porous gloves that can absorb and retain the liquid.[2]

Apron: A chemically resistant apron.[2]

Eye Protection: Safety goggles or a face shield.

Containment: Prevent the spill from spreading. Use absorbent materials such as sawdust,

dry sand, or rags to soak up the liquid.[1]

Cleanup: Following initial absorption, clean the affected area with rags soaked in an

approved solvent like kerosene, perchloroethylene, or trichloroethylene.[1][2]

Waste Collection: All materials used for cleanup, including absorbent materials,

contaminated rags, and used PPE, must be collected and placed in a designated, properly

labeled, sealed waste container for disposal.[1][2]

Decontamination: If clothing becomes contaminated, it should be removed promptly, and the

skin washed thoroughly.[2] Contaminated clothing must be laundered before reuse.[2]

Pyranol Disposal Procedures
The disposal of Pyranol and Pyranol-contaminated materials is strictly regulated and is based

on the concentration of PCBs. Disposal methods include high-temperature incineration and

burial in a controlled landfill.[2] It is recommended to use commercial firms that specialize in

Pyranol and PCB disposal.[1][2]

Step-by-Step Disposal Protocol:

Waste Characterization: Determine the concentration of PCBs in the Pyranol waste. This will

dictate the required disposal method.

Segregation and Collection:
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Drain Pyranol from equipment, such as transformers, into designated, leak-proof

containers.

Thoroughly flush the interior of the drained equipment with an approved solvent.[2]

Collect all liquids, flushing solvents, and any contaminated solid materials (e.g., wood,

cellulosic insulation, gaskets) for proper disposal.[2]

Select a Disposal Facility: Choose an EPA-approved facility for the disposal of PCB waste.[3]

The EPA maintains a list of approved storage and disposal facilities.[3]

Transportation: Transport the waste in accordance with Department of Transportation (DOT)

regulations for hazardous materials.

Disposal: The disposal method will be determined by the PCB concentration and the type of

waste.

PCB Concentration and Disposal Requirements
The disposal requirements for PCB waste are tiered based on the concentration of PCBs,

measured in parts per million (ppm).
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PCB Concentration Waste Type Disposal Method

< 50 ppm
Non-TSCA regulated solid

waste

May be disposed of in a

licensed solid waste landfill

that has DNR approval to

accept PCB-contaminated

wastes not subject to TSCA

regulation.[4]

≥ 50 ppm TSCA-regulated waste
Must be disposed of at an

EPA-approved facility.[4]

≥ 50 ppm to < 500 ppm Liquid PCBs

May be disposed of in a TSCA-

approved incinerator or a high-

efficiency boiler.[5][6] Non-

liquid waste can be disposed

of in a TSCA-approved

chemical waste landfill.[5]

≥ 500 ppm Liquid and non-liquid PCBs

Must be disposed of in a

TSCA-approved incinerator.[5]

Drained containers may be

disposed of in a TSCA

chemical waste landfill.[5]

This table provides a summary of federal regulations. State and local regulations may be more

stringent.

Pyranol Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Pyranol waste.
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Caption: Logical workflow for the safe disposal of Pyranol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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